Cas no 760-84-9 (L-Leucine hydrochloride)

• Product Name: L-Leucine hydrochloride
• CAS No: 760-84-9
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• CID: 39765
• PubChem ID: 329769032
• Update Time: 2025-10-15

L-Leucine hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Leucine hydrochloride
• (2S)-2-amino-4-methylpentanoic acid,hydrochloride
• L-Leucine hydrochloride solution
• L-LEUCINE HYDROCHLORIDE SOLUTION CONC. 100 MM AMINO ACID IN 0.1 M HCL
• (2S)-leucine hydrochloride
• (S)-leucine hydrochloride
• EINECS 212-083-2
• H-Leu-OBu-t hydrochloride
• Leucine hydrochloride
• Leu-NH2 * HCl
• L-Leu hydrochloride
• L-Leucine HCl
• L-Leucine,hydrochloride (9CI)
• Leucine hydrochloride (6CI)
• Leucine, hydrochloride, L-(8CI)
• L-Leucine monohydrochloride
• 760-84-9
• (S)-2-AMINO-4-METHYLPENTANOIC ACID MONOHYDROCHLORIDE
• XKZZNHPZEPVUQK-JEDNCBNOSA-N
• SCHEMBL247522
• LEUCINE HYDROCHLORIDE [WHO-DD]
• HY-W142032
• NS00079931
• Q27284503
• N39KV97633
• LEUCINE, L-, HYDROCHLORIDE
• DTXSID40226904
• UNII-N39KV97633
• CS-0201817
• Q-201025
• (2S)-2-amino-4-methylpentanoic acid hydrochloride
• EN300-7645743
• LEUCINE HYDROCHLORIDE, (-)-
• leucine-hcl
• (2S)-2-amino-4-methylpentanoic acid;hydrochloride

• MDL： MFCD03093593
• Inchi： 1S/C6H13NO2.ClH/c1-4(2)3-5(7)6(8)9;/h4-5H,3,7H2,1-2H3,(H,8,9);1H/t5-;/m0./s1
• InChI Key： XKZZNHPZEPVUQK-JEDNCBNOSA-N
• SMILES： Cl.OC([C@H](CC(C)C)N)=O

Computed Properties

• Exact Mass: 167.07100
• Monoisotopic Mass: 167.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Boiling Point: 225.8 °C at 760 mmHg
• Flash Point: 225.8 °C at 760 mmHg
• PSA: 63.32000
• LogP: 1.94670
• Color/Form: 100 mM amino acid in 0.1 M HCl

L-Leucine hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• FLUKA BRAND F CODES：10
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Leucine hydrochloride

Professional Introduction to L-Leucine Hydrochloride (CAS No. 760-84-9)

L-Leucine hydrochloride, with the chemical formula C₆H₁₃N₂O₂·HCl, is a fundamental compound in the field of biochemistry and pharmaceutical research. This white crystalline powder is widely recognized for its role as an essential amino acid and its significance in various biological processes. The compound is characterized by its high solubility in water, making it an ideal candidate for numerous applications in drug formulation and nutritional supplements.

The molecular structure of L-Leucine hydrochloride consists of an α-amino group, a carboxyl group, and a side chain that includes a methyl group. This specific arrangement contributes to its unique properties and functionalities, which have been extensively studied in both academic and industrial settings. The hydrochloride salt form enhances the stability and bioavailability of L-Leucine, making it a preferred choice for pharmaceutical applications.

In recent years, L-Leucine hydrochloride has garnered significant attention due to its involvement in muscle protein synthesis and metabolic regulation. Research has demonstrated that this compound plays a crucial role in maintaining muscle mass and promoting recovery after exercise. Its ability to stimulate mTOR (mechanistic target of rapamycin), a key signaling pathway in cellular growth and metabolism, has made it a subject of intense study in sports nutrition and anti-aging therapies.

Moreover, studies have highlighted the therapeutic potential of L-Leucine hydrochloride in treating various metabolic disorders. For instance, research published in the journal Metabolism has shown that L-Leucine supplementation can improve insulin sensitivity and glucose uptake in patients with type 2 diabetes. This finding underscores the compound's importance in managing metabolic health.

The pharmaceutical industry has also explored the use of L-Leucine hydrochloride as an excipient in drug formulations. Its compatibility with a wide range of active pharmaceutical ingredients (APIs) makes it an excellent choice for enhancing drug solubility and bioavailability. Additionally, its role as a buffering agent helps maintain the pH stability of formulations, ensuring optimal drug efficacy.

In the realm of nutraceuticals, L-Leucine hydrochloride is a popular ingredient in dietary supplements aimed at improving athletic performance and overall health. Its ability to support muscle growth and repair has made it a staple in pre-workout and post-workout supplements. Furthermore, its anti-catabolic properties help prevent muscle breakdown during prolonged periods of physical exertion.

The synthesis of L-Leucine hydrochloride involves well-established chemical pathways, including fermentation using microbial strains such as *Corynebacterium glutamicum*. This biotechnological approach ensures high yield and purity, making it cost-effective for large-scale production. The compound's synthesis is optimized to meet stringent quality standards, ensuring consistency across batches.

Recent advancements in analytical chemistry have enabled more precise characterization of L-Leucine hydrochloride. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy provide detailed insights into its molecular structure and purity. These analytical methods are crucial for quality control and ensuring that the compound meets regulatory requirements for pharmaceutical use.

The safety profile of L-Leucine hydrochloride has been thoroughly evaluated through extensive toxicological studies. These studies have demonstrated that the compound is well-tolerated at recommended dosages, with minimal adverse effects. However, as with any nutritional supplement or pharmaceutical product, proper dosage guidelines should be followed to avoid potential side effects.

The future prospects of L-Leucine hydrochloride are promising, with ongoing research exploring its potential applications in regenerative medicine and tissue engineering. Its ability to stimulate cellular growth and repair makes it a valuable candidate for developing novel therapeutic strategies. Additionally, its role in modulating immune function has sparked interest in its potential use as an adjuvant in vaccine formulations.

In conclusion, L-Leucine hydrochloride (CAS No. 760-84-9) is a multifaceted compound with significant implications in biochemistry, pharmacology, and nutrition. Its involvement in muscle protein synthesis, metabolic regulation, and drug formulation underscores its importance in modern healthcare. As research continues to uncover new applications for this compound, its relevance is expected to grow further.